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Compound of Interest

Compound Name: VM4-037

Cat. No.: B611697

For Researchers, Scientists, and Drug Development Professionals

Introduction

VM4-037 is a small-molecule positron emission tomography (PET) radiotracer designed to
target Carbonic Anhydrase IX (CAIX), a transmembrane enzyme frequently overexpressed in
clear cell renal cell carcinoma (ccRCC).[1][2][3] The expression of CAIX is regulated by the von
Hippel-Lindau (VHL) tumor suppressor gene, which is commonly inactivated in ccRCC, leading
to the stabilization of hypoxia-inducible factor (HIF) and subsequent upregulation of CAIX.[1][3]
This makes CAIX an attractive biomarker for the non-invasive imaging and characterization of
ccRCC. These application notes provide an overview of the use of [L8F]VM4-037 in preclinical
animal models of kidney cancer, including experimental protocols and a summary of key
guantitative data.

Mechanism of Action

[18F]VM4-037 binds to the active site of CAIX and, to a lesser extent, Carbonic Anhydrase XII
(CAXII). In the hypoxic tumor microenvironment characteristic of many solid tumors, including
ccRCC, the upregulation of CAIX plays a crucial role in maintaining intracellular pH by
catalyzing the reversible hydration of carbon dioxide to bicarbonate and a proton. By targeting
CAIX, [18F]VM4-037 allows for the in vivo visualization of tumors expressing this biomarker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt
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